Cas no 5282-07-5 (Labda-8(20),12,14-trien-18-oicacid, 6a-hydroxy-, g-lactone (8CI))

• Product Name: Labda-8(20),12,14-trien-18-oicacid, 6a-hydroxy-, g-lactone (8CI)
• CAS No: 5282-07-5
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 381377
• PubChem ID: 2839368
• Update Time: 2025-04-19

Labda-8(20),12,14-trien-18-oicacid, 6a-hydroxy-, g-lactone (8CI) Chemical and Physical Properties

Names and Identifiers

• Labda-8(20),12,14-trien-18-oicacid, 6a-hydroxy-, g-lactone (8CI)
• 2-Amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile; 4H-1-Benzopyran-3-carbonitrile, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-
• SR-01000477018-1
• NCGC00324361-01
• AB00079051-01
• 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-4h-chromene-3-carbonitrile
• AB00079051-03
• CCG-19209
• 5282-07-5
• 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• 2-amino-7,7-dimethyl-4-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
• AKOS016352173
• Cambridge id 5282075
• SR-01000477018
• AKOS000488057
• DTXSID20385588

• Inchi： 1S/C19H20N2O2/c1-11-6-4-5-7-12(11)16-13(10-20)18(21)23-15-9-19(2,3)8-14(22)17(15)16/h4-7,16H,8-9,21H2,1-3H3
• InChI Key： QRSPRYZQNBWNDS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC=CC=2C)C2C(CC(C)(C)CC1=2)=O)N

Computed Properties

• Exact Mass: 308.1526
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11